Cas no 55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea)
55304-10-4 structure
Product Name:3-(3-Isopropylphenyl)-1,1-dimethylurea
CAS No:55304-10-4
MF:C12H18N2O
MW:206.284122943878
CID:1078372
PubChem ID:15239457
Update Time:2025-04-20
3-(3-Isopropylphenyl)-1,1-dimethylurea Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Isopropylphenyl)-1,1-dimethylurea
- 1,1-dimethyl-3-(3-propan-2-ylphenyl)urea
- 55304-10-4
- SCHEMBL9292136
- N,N-Dimethyl-N'-[3-(propan-2-yl)phenyl]urea
- Urea, N,N-dimethyl-N'-[3-(1-methylethyl)phenyl]-
- DB-314490
- DTXSID80570377
-
- Inchi: 1S/C12H18N2O/c1-9(2)10-6-5-7-11(8-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
- InChI Key: QWZWEJVCSVTACA-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)NC1=CC=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 206.14204
- Monoisotopic Mass: 206.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
3-(3-Isopropylphenyl)-1,1-dimethylurea Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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